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Compound of Interest

Compound Name: Elsovaptan
Cat. No.: B15602648
Get Quote
. J

For Immediate Release

This document provides a comprehensive technical overview of Elsovaptan, a potent and
selective vasopressin V1a receptor antagonist, intended for researchers, scientists, and
professionals in drug development.

Core Compound Information

Elsovaptan is a small molecule antagonist of the vasopressin V1a receptor. Its fundamental
physicochemical properties are summarized below.

Property Value

CAS Number 2296801-25-5
Molecular Formula C19H20CIN5O2
Molecular Weight 385.85 g/mol

(S)-(7-chloro-3-methyl-2,3-dihydro-4H-benzolb]
Chemical Name [1][2]oxazin-4-yl)(6-(pyrimidin-2-yl)-2,6-
diazaspiro[3.3]heptan-2-yl)methanone
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Mechanism of Action and Signaling Pathway

Elsovaptan functions as a competitive antagonist at the vasopressin V1a receptor, a G-protein
coupled receptor (GPCR). The binding of the endogenous ligand, arginine vasopressin (AVP),
to the V1a receptor typically initiates a signaling cascade through the Gg/11 family of G-
proteins. This activation leads to the stimulation of phospholipase C (PLC), which in turn
hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and
diacylglycerol (DAG). IPs triggers the release of intracellular calcium (Ca?*) from the
endoplasmic reticulum, while DAG activates protein kinase C (PKC). This cascade ultimately
mediates various physiological responses, including vasoconstriction, glycogenolysis, and
social behaviors. By competitively blocking the binding of AVP, Elsovaptan inhibits this

signaling pathway.
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Figure 1: Elsovaptan's antagonistic effect on the Vasopressin V1a receptor signaling pathway.

Experimental Protocols
Radioligand Binding Assay for V1a Receptor

This protocol outlines a competitive radioligand binding assay to determine the affinity of

Elsovaptan for the vasopressin V1a receptor.

Materials:
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e Membranes from cells expressing the human V1a receptor.

« Radioligand: [3H]-Arginine Vasopressin or a suitable iodinated V1a-selective antagonist.
o Wash Buffer: 50 mM Tris-HCI, pH 7.4.

o Assay Buffer: 50 mM Tris-HCI, 5 mM MgClz, 0.1% BSA, pH 7.4.

o Elsovaptan stock solution (in DMSO).

e Non-specific binding control: High concentration of unlabeled Arginine Vasopressin (e.g., 1
HUM).

o 96-well filter plates (e.g., GF/C).
 Scintillation cocktail and liquid scintillation counter.
Procedure:
o Prepare serial dilutions of Elsovaptan in assay buffer.
e In a 96-well plate, add in triplicate:
o Total Binding wells: Assay buffer.
o Non-specific Binding wells: Unlabeled Arginine Vasopressin.
o Experimental wells: Elsovaptan dilutions.
e Add the cell membrane preparation to all wells.
e Add the radioligand to all wells to initiate the binding reaction.
 Incubate the plate at room temperature for a predetermined time to reach equilibrium.
o Terminate the incubation by rapid filtration through the filter plate using a cell harvester.

e Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.
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» Allow the filters to dry, then add scintillation cocktail to each well.
» Quantify the bound radioactivity using a liquid scintillation counter.

o Calculate the specific binding and determine the ICso and Ki values for Elsovaptan using
non-linear regression analysis.
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Figure 2: Workflow for the V1a receptor competitive binding assay.
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Preclinical Research in Alzheimer's Disease

Some preliminary research suggests a potential role for V1a receptor antagonists in the context
of Alzheimer's disease. The rationale is based on the involvement of the vasopressin system in
social memory and cognitive functions, which are impaired in Alzheimer's patients. Preclinical
studies in animal models of Alzheimer's disease are necessary to evaluate the therapeutic
potential of EIsovaptan.

Commonly used animal models for Alzheimer's disease include:

e Transgenic mouse models: These models overexpress human amyloid precursor protein
(APP) and/or presenilin (PSEN) genes with mutations found in familial Alzheimer's disease,
leading to the development of amyloid plaques.

o Chemical-induced models: Intracerebroventricular injection of streptozotocin or scopolamine
can induce cognitive deficits and some pathological features of Alzheimer's disease.

Experimental approach in an animal model:
o Animal Model Selection: Choose an appropriate Alzheimer's disease animal model.

» Drug Administration: Administer Elsovaptan or vehicle to different groups of animals over a
specified period.

o Behavioral Testing: Assess cognitive function using tests such as the Morris water maze, Y-
maze, or novel object recognition test.

» Histopathological Analysis: After the treatment period, analyze brain tissue for amyloid
plaque deposition, neurofibrillary tangles, and neuroinflammation.

e Biochemical Analysis: Measure levels of ApB peptides and tau phosphorylation in brain
homogenates.

Synthesis Outline

The chemical synthesis of Elsovaptan involves the coupling of two key intermediates: (S)-7-
chloro-3-methyl-2,3-dihydro-4H-benzo[b][1][2]oxazine and 6-(pyrimidin-2-yl)-2,6-
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diazaspiro[3.3]heptane, followed by the formation of the amide bond. The synthesis of the
diazaspiro[3.3]heptane core is a critical step, often involving multi-step sequences.

Note: This is a generalized outline. For detailed, step-by-step synthesis protocols, please refer
to relevant patents and synthetic chemistry literature.

Conclusion

Elsovaptan is a promising research compound with high potency and selectivity for the
vasopressin V1a receptor. Its mechanism of action and potential therapeutic applications,
particularly in CNS disorders like Alzheimer's disease, warrant further investigation. The
experimental protocols and information provided in this guide are intended to facilitate future
research into the pharmacological profile and therapeutic potential of Elsovaptan.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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